1,5-Dimethyl-1H-indazole

• IUPAC Name: 1,5-dimethylindazole
• InChI: InChI=1S/C9H10N2/c1-7-3-4-9-8(5-7)6-10-11(9)2/h3-6H,1-2H3
• InChI Key: TYLPQEIDYXVIPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(N=C2)C
• Molecular Formula: C9H10N2
• Molecular Weight: 146.19 g/mol

Description

Synthesis Analysis

• Transition metal-catalyzed reactions : These have been explored for constructing the indazole ring system .
• Formation of C–N and N–N bonds : Some approaches involve consecutive bond formation without the need for catalysts or solvents .

Molecular Structure Analysis

• Detailed structural characterization can be achieved through techniques such as X-ray diffraction , NMR spectroscopy , and FTIR spectroscopy .

Scientific Research Applications

Molecular Association and Chirality Studies

1H-indazoles, such as 1,5-Dimethyl-1H-indazole, are significant for studying molecular associations and the spontaneous resolution of chiral compounds. Their ability to crystallize in different forms (dimers, trimers, or catemers) depending on their structure and phase highlights their complexity and utility in experimental structural analysis. A combination of vibrational spectroscopic techniques and quantum chemical calculations has been employed to understand these phenomena (Moreno et al., 2013).

Pharmaceutical Synthesis

1,5-Dimethyl-1H-indazole is relevant in pharmaceutical chemistry, particularly in synthesizing 3,5,7-trisubstituted 1H-indazoles. These derivatives have been identified as potent inhibitors of specific enzymes, such as IKK2, crucial in drug development. The chemical methodologies developed for these syntheses are efficient and scalable, indicating their practical significance in the pharmaceutical industry (Lin et al., 2008).

Study of Mesomeric Betaines

1,5-Dimethyl-1H-indazole derivatives have been investigated for their role as pseudo-cross-conjugated mesomeric betaines (PCCMB), which are important in organic and medicinal chemistry. These compounds, upon heating, generate intermediary N-heterocyclic carbenes that can be utilized in further chemical reactions, demonstrating their versatility in synthetic chemistry (Schmidt et al., 2006).

Antitumor and Antimicrobial Applications

Indazole derivatives, including 1,5-Dimethyl-1H-indazole, show promising biological and pharmacological applications, particularly in anti-tumor and anti-microbial treatments. Their incorporation into different molecular frameworks has led to the development of compounds with significant anti-hypertensive, anti-cancer, anti-bacterial, and anti-depressant properties. This wide range of biological activities underlines their potential in the development of new therapeutics (Gaikwad et al., 2015).

Novel Chemical Structures and Reactions

Research into 1H-indazoles has led to the discovery of novel chemical structures and reaction mechanisms. For example, the study of ruthenium(II)-mediated coupling reactions involving 1H-indazole has contributed to the understanding of complex chemical processes and the development of new compounds with potential applications in various fields (Reisner et al., 2005).